Cas no 10284-63-6 (D-Pinitol)

D-Pinitol Properties

Names and Identifiers

• D-Pinitol
• D-chiro-Inositol,3-O-methyl-
• PINITOL, D-(RG)
• 1D-3-O-methyl-chiro-inositol
• 3-O-methyl ether of D-chiro-inositol
• 3-O-Methyl-D-chiro-inositol
• CathartoMannitol
• D-PINTIOL
• Matezitol
• O-methyl inositol
• Pinit
• PINITOL,D
• Sennitol
• Inositol,3-O-methyl-, D-chiro- (8CI)
• Pinitol, (+)- (6CI,7CI)
• (+)-Pinitol
• 3-O-Methyl-(+)-chiro-inositol
• D-(+)-Pinitol
• D-3-O-Methyl-chiro-inositol
• Inzitol
• Matezit
• Pinite(inositol derivative)
• Pinitol
• Pinitol B
• Sennit
• [ "3-O-Methyl-D-chiro-inositol" ]
• PINITOL, D-
• D-Pinitol,95%
• D-Pinitol 95%
• Methylinositol
• 1-D-4-O-METHYL-MYO-INOSITOL
• D-ononitol
• Ononitol
• 1D-4-O-Methyl-myo-inositol
• D-chiro-Inositol, 3-O-methyl-
• 4-O-Methyl-myo-inositol
• 5D-5-O-Methyl-chiro-inositol
• (1r,2s,4s,5s)-6-methoxycyclohexane-1,2,3,4,5-pentol
• TF9HZN9T0M
• A998ME07KR
• DSCFFEYYQKSRSV
• d-Pinitol
• +Expand

• MDL： MFCD00216659
• InChIKey： DSCFFEYYQKSRSV-FEPQRWDDSA-N
• Inchi： 1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3/t2?,3-,4-,5-,6+,7?/m0/s1
• SMILES： O(C([H])([H])[H])C1([H])[C@@]([H])([C@]([H])(C([H])([C@@]([H])([C@]1([H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 194.079038g/mol
• Surface Charge: 0
• XLogP3: -3.2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.079038g/mol
• Monoisotopic Mass: 194.079038g/mol
• Topological Polar Surface Area: 110Ų
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 194.18

Experimental Properties

• LogP: -3.18050
• PSA: 110.38000
• Refractive Index: 1.5600 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 508.7℃ at 760 mmHg
• Melting Point: 179-185 °C (lit.)
• Flash Point: 145.6ºC
• Color/Form: Powder
• Solubility: Not available
• Specific Rotation: 56 º (c=1, H2O)
• Optical Activity: [α]/D 65±5°, c = 1 in H2O
• Density: 1.2501 (rough estimate)

D-Pinitol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R11
• Dangerous goods sign： C F
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 11-34
• Signal Word：Warning

D-Pinitol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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